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Compound of Interest

Compound Name: delta-Hexalactone

Cat. No.: B130344

Essential Safety and Handling Guide for delta-
Hexalactone

This guide provides immediate, essential safety protocols and logistical information for the
handling and disposal of delta-Hexalactone in a laboratory environment. The following
procedural steps are designed to ensure the safety of researchers, scientists, and drug
development professionals.

Physical and Chemical Properties

A summary of key quantitative data for delta-Hexalactone is provided below for easy
reference.
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Property Value Citations
Molecular Formula CeH1002 [1112113114]
Molecular Weight 114.14 g/mol [11[2][5]
Appearance Colorless, clear oily liquid [2][6]

Boiling Point 110-112 °C @ 15 mmHg [L1031[617118]
Melting Point 18-31 °C (11316107108l
Flash Point > 93.3 °C (> 200 °F) [21[6][71[9][10]
Density 1.037 - 1.053 g/mL [21[61[7]

Soluble in alcohol, oll,
ropylene glycol, and ether.
Solubility propylene gyee [l
Immiscible or slightly soluble in

water.

Operational Plan: Handling and Personal Protective
Equipment (PPE)

Adherence to the following step-by-step protocol is mandatory when handling delta-
Hexalactone to minimize exposure and ensure a safe laboratory environment.

Engineering Controls and Preparation

o Ventilation: Always handle delta-Hexalactone in a well-ventilated area.[2][4] Use of a
chemical fume hood is strongly recommended to keep airborne concentrations low.[2]

o Eyewash Station: Ensure an eyewash fountain is readily accessible in the immediate work
area.[2]

 Remove Contaminants: Keep the work area clear of food, drink, and personal items.[4]

Required Personal Protective Equipment (PPE)
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o Eye and Face Protection: Wear chemical splash-resistant safety goggles with side protection
that conform to EU EN166 or OSHA 29 CFR 1910.133 standards.[2][4] A face shield may be
necessary for operations with a higher risk of splashing.[2]

o Hand Protection: Wear chemically resistant gloves, such as nitrile or natural rubber gloves.
[2][4][9][11] Inspect gloves for any signs of degradation or puncture before use.[4]

o Body Protection: Wear a standard laboratory coat, long-sleeved clothing, and closed-toe
shoes to prevent skin contact.[2][4]

Safe Handling Procedure

e Avoid Contact: Take precautions to avoid direct contact with skin and eyes.[2][4]
e Avoid Inhalation: Do not breathe fumes, vapors, or mists.[2]

» Hygienic Practices: Wash hands thoroughly with soap and water after handling the chemical.
[2][4][8][10] Do not eat, drink, or smoke in the handling area.[2][4]

» Container Management: Keep the container tightly closed when not in use and handle with
care.[2][4]
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delta-Hexalactone: Safe Handling Workflow

1. Preparation
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2. Don PPE Verify Eyewash Access

Chemical-Resistant Gloves
Lab Coat

3. Chemical Handling

Safety Goggles 1

Avoid Inhalation
Keep Container Closed

4. Decontamination

Avoid Skin/Eye Contact 1

5. Waste Disposal Wash Hands Thoroughly

Wipe Down Surfaces
Remove PPE

End Process

Collect in Labeled Container
Follow Local Regulations

Click to download full resolution via product page

Caption: Workflow for safe handling of delta-Hexalactone.

Spill, First Aid, and Disposal Plan

Immediate and appropriate action is critical in the event of an exposure or spill.

Spill Containment and Cleanup
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 |solate and Ventilate: Eliminate all sources of ignition and ensure the area is well-ventilated.

[°]

o Containment: Prevent further leakage or spillage if it is safe to do so.[2] Do not allow the
chemical to enter drains or waterways.[2]

o Cleanup: Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and place it
into a suitable, labeled container for chemical waste disposal.[2]

First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[2][9] Remove contact lenses if present and
easy to do.[2][5][9][10] If eye irritation persists, seek immediate medical attention.[2][5][9][10]

o Skin Contact: Remove contaminated clothing immediately.[2] Flush the affected skin with
plenty of soap and water.[2][8] If skin irritation occurs, get medical advice.[2][8]

 Inhalation: Move the affected person to fresh air and keep them at rest in a position
comfortable for breathing.[2] If the person feels unwell, call a poison control center or doctor.

[2]

e Ingestion: Do NOT induce vomiting.[2] Rinse the mouth with water and seek immediate
medical attention.[2]

Waste Disposal

» Regulations: All waste materials must be disposed of in accordance with federal, state, and
local environmental regulations.[2]

e Procedure: Dispose of unused product and contaminated materials in a designated and
approved waste disposal facility.[2] Do not reuse empty containers; they should be disposed
of as unused product.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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